Cas no 92962-30-6 (2-methyl-3,3-diphenylpropanenitrile)
92962-30-6 structure
Product Name:2-methyl-3,3-diphenylpropanenitrile
CAS No:92962-30-6
MF:C16H15N
MW:221.297003984451
CID:883270
PubChem ID:274373
Update Time:2025-04-19
2-methyl-3,3-diphenylpropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3,3-diphenylpropanenitrile
- NSC-120401
- 92962-30-6
- DTXSID60298047
- NSC120401
- EN300-1861385
-
- Inchi: 1S/C16H15N/c1-13(12-17)16(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,13,16H,1H3
- InChI Key: NLLSEVOPCBGTKR-UHFFFAOYSA-N
- SMILES: N#CC(C)C(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 221.12
- Monoisotopic Mass: 221.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.039
- Boiling Point: 376.1°C at 760 mmHg
- Flash Point: 194.8°C
- Refractive Index: 1.565
2-methyl-3,3-diphenylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1861385-1g |
2-methyl-3,3-diphenylpropanenitrile |
92962-30-6 | 1g |
$414.0 | 2023-09-18 | ||
| Enamine | EN300-1861385-5g |
2-methyl-3,3-diphenylpropanenitrile |
92962-30-6 | 5g |
$1199.0 | 2023-09-18 | ||
| Enamine | EN300-1861385-10g |
2-methyl-3,3-diphenylpropanenitrile |
92962-30-6 | 10g |
$1778.0 | 2023-09-18 | ||
| Enamine | EN300-1861385-0.05g |
2-methyl-3,3-diphenylpropanenitrile |
92962-30-6 | 0.05g |
$348.0 | 2023-09-18 | ||
| Enamine | EN300-1861385-0.1g |
2-methyl-3,3-diphenylpropanenitrile |
92962-30-6 | 0.1g |
$364.0 | 2023-09-18 | ||
| Enamine | EN300-1861385-0.25g |
2-methyl-3,3-diphenylpropanenitrile |
92962-30-6 | 0.25g |
$381.0 | 2023-09-18 | ||
| Enamine | EN300-1861385-0.5g |
2-methyl-3,3-diphenylpropanenitrile |
92962-30-6 | 0.5g |
$397.0 | 2023-09-18 | ||
| Enamine | EN300-1861385-1.0g |
2-methyl-3,3-diphenylpropanenitrile |
92962-30-6 | 1g |
$943.0 | 2023-06-01 | ||
| Enamine | EN300-1861385-2.5g |
2-methyl-3,3-diphenylpropanenitrile |
92962-30-6 | 2.5g |
$810.0 | 2023-09-18 | ||
| Enamine | EN300-1861385-5.0g |
2-methyl-3,3-diphenylpropanenitrile |
92962-30-6 | 5g |
$2732.0 | 2023-06-01 |
2-methyl-3,3-diphenylpropanenitrile Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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